5-Amino-3-fluorobenzonitrile
Overview
Description
5-Amino-3-fluorobenzonitrile is a chemical compound with the empirical formula C7H5FN2 and a molecular weight of 136.13 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Synthesis Analysis
The synthesis of 5-Amino-3-fluorobenzonitrile involves a multi-step reaction with 3 steps . The first step involves CuI, trans-1,2-diaminocyclohexane, and K2CO3 in toluene at 130°C for 18 hours, yielding a 76 percent product . The second step involves NaOH in toluene, yielding a 99 percent product . The final step involves Pd2dba3 and dppf in dimethylformamide at 90°C for 18 hours, yielding an 85 percent product .Molecular Structure Analysis
The SMILES string for 5-Amino-3-fluorobenzonitrile is Nc1cc(F)cc(c1)C#N . The InChI is 1S/C7H5FN2/c8-6-1-5(4-9)2-7(10)3-6/h1-3H,10H2 .Physical And Chemical Properties Analysis
5-Amino-3-fluorobenzonitrile is a solid . Unfortunately, there is no further information available on its physical and chemical properties.Scientific Research Applications
3-Amino-5-fluorobenzonitrile: A Comprehensive Analysis
3-Amino-5-fluorobenzonitrile, also known as Benzonitrile, 3-amino-5-fluoro- or 5-Amino-3-fluorobenzonitrile, is a versatile compound with several applications in scientific research. Below are some of the unique applications across different fields:
Synthesis of Heterocyclic Compounds: The ortho-positioning of the amine and nitrile substituents makes 3-amino-5-fluorobenzonitrile an ideal precursor for synthesizing heterocyclic compounds. It can react with aminoethanol derivatives catalyzed by zinc chloride, yielding oxazoline ligands for use in copper-catalyzed enantioselective nitroaldol reactions .
Non-linear Optics (NLO) Properties: This compound has been studied for its potential in non-linear optics (NLO) properties. Research includes experimental and theoretical approaches on molecular atomic structure, vibrational spectra, and NLO properties .
Material Science Applications: Sigma-Aldrich mentions that their team of scientists has experience with 3-amino-5-fluorobenzonitrile in areas including material science, suggesting potential applications in this field .
Chemical Synthesis: The compound is used in various chemical synthesis processes due to its unique chemical structure and properties .
Analytical Chemistry: Due to its distinct chemical characteristics, 3-amino-5-fluorobenzonitrile may be used in analytical chemistry for the identification or quantification of substances .
Life Science Research: While specific applications in life sciences are not detailed in the search results, Sigma-Aldrich’s mention of experience in this area suggests potential uses in biological studies or pharmaceutical research .
Safety and Hazards
Mechanism of Action
Mode of Action
It is known to be used in suzuki–miyaura cross-coupling reactions , which are widely applied transition metal catalyzed carbon–carbon bond forming reactions. This suggests that the compound may interact with its targets through the formation of carbon-carbon bonds.
Biochemical Pathways
Given its use in suzuki–miyaura cross-coupling reactions , it can be inferred that it may play a role in the synthesis of complex organic compounds, potentially affecting various biochemical pathways.
properties
IUPAC Name |
3-amino-5-fluorobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5FN2/c8-6-1-5(4-9)2-7(10)3-6/h1-3H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FJHVWOFTAJCONF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1N)F)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40373366 |
Source
|
| Record name | 5-Amino-3-fluorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40373366 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-3-fluorobenzonitrile | |
CAS RN |
210992-28-2 |
Source
|
| Record name | 5-Amino-3-fluorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40373366 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-amino-5-fluorobenzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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